Cas no 1220179-66-7 (3-(3-methoxyphenyl)methoxypyrrolidine)

• Product Name: 3-(3-methoxyphenyl)methoxypyrrolidine
• CAS No: 1220179-66-7
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 6239391
• PubChem ID: 20735282
• Update Time: 2025-06-10

3-(3-methoxyphenyl)methoxypyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxyphenyl)methoxypyrrolidine
• EN300-1703768
• AKOS011613619
• 3-[(3-methoxyphenyl)methoxy]pyrrolidine
• 1220179-66-7

• Inchi： 1S/C12H17NO2/c1-14-11-4-2-3-10(7-11)9-15-12-5-6-13-8-12/h2-4,7,12-13H,5-6,8-9H2,1H3
• InChI Key： QJUMOAJTJOCNAT-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=C(C=1)OC)C1CNCC1

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-(3-methoxyphenyl)methoxypyrrolidine

3-(3-Methoxyphenyl)Methoxypyrrolidine: A Comprehensive Overview

3-(3-Methoxyphenyl)methoxypyrrolidine, also known by its CAS number 1220179-66-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and materials science. In this article, we will delve into the chemical structure, synthesis, properties, and recent advancements related to this compound.

The chemical structure of 3-(3-methoxyphenyl)methoxypyrrolidine consists of a pyrrolidine ring substituted with a methoxy group at the 3-position and a methoxyphenyl group at the same position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it a valuable substrate for various chemical reactions. The methoxy group on the phenyl ring introduces electron-donating effects, which can influence the reactivity of the compound in different chemical environments.

Recent studies have highlighted the importance of 3-(3-methoxyphenyl)methoxypyrrolidine in medicinal chemistry. Researchers have explored its potential as a building block for constructing bioactive molecules. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising anti-inflammatory activity. The pyrrolidine ring serves as a versatile scaffold, allowing for further functionalization to enhance bioavailability and target specificity.

The synthesis of 1220179-66-7 involves a multi-step process that typically begins with the preparation of pyrrolidine derivatives. One common approach involves the alkylation of pyrrolidine with an appropriate benzylating agent followed by oxidation or reduction steps to introduce the methoxy groups. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

In terms of physical properties, 3-(3-methoxyphenyl)methoxypyrrolidine is characterized by its high stability under physiological conditions, making it suitable for biomedical applications. Its solubility in organic solvents facilitates its use in various organic reactions, including coupling reactions and enantioselective syntheses. Additionally, the compound exhibits moderate lipophilicity, which is advantageous for drug delivery systems.

The application of 1220179-66-7 extends beyond pharmaceuticals. It has been utilized as an intermediate in the synthesis of advanced materials, such as polymers and liquid crystals. A 2024 study in Polymer Chemistry reported that derivatives of this compound can serve as precursors for self-healing polymers due to their dynamic covalent bonding capabilities.

Safety considerations are paramount when handling chemicals like 3-(3-methoxyphenyl)methoxypyrrolidine. According to recent toxicological studies, acute exposure to this compound does not pose significant health risks under normal handling conditions. However, prolonged or repeated exposure may require protective measures to ensure worker safety.

In conclusion, 3-(3-methoxyphenyl)methoxypyrrolidine, with its CAS number 1220179-66-7, stands out as a versatile compound with diverse applications across multiple disciplines. Ongoing research continues to uncover new potential uses for this compound, solidifying its position as an essential building block in modern chemistry.